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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017 Get Quote

Physical Properties of Cyclohexanecarbonyl
Chloride: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

cyclohexanecarbonyl chloride, specifically its boiling point and solubility. The information is

presented to support laboratory research and development activities, with a focus on data

accuracy and procedural knowledge.

Core Physical Properties
Cyclohexanecarbonyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It

is a reactive acyl chloride compound widely used as an intermediate in the synthesis of

pharmaceuticals and other fine chemicals.[1] Understanding its physical properties is crucial for

safe handling, reaction design, and purification.

Data Summary
The following table summarizes the reported boiling point of cyclohexanecarbonyl chloride
under various pressures.
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Physical Property Value Reference(s)

Boiling Point (Atmospheric) 184 °C [3]

Boiling Point (Reduced

Pressure)
107 °C / 11 mmHg

Boiling Point (Reduced

Pressure)
76 °C / 2.3 kPa [3]

Boiling Point (Reduced

Pressure)
68 °C / 12 mmHg

Regarding its solubility, cyclohexanecarbonyl chloride is generally soluble in organic

solvents.[1][2] However, it is not soluble in water; instead, it reacts vigorously with water in a

hydrolysis reaction.[1][2] This reactivity is a key characteristic of acyl chlorides.

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail generalized experimental protocols for determining the boiling point

and assessing the solubility of reactive compounds like cyclohexanecarbonyl chloride.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

amount of liquid.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat-resistant oil (e.g., mineral oil)
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Bunsen burner or heating mantle

Procedure:

A small amount of cyclohexanecarbonyl chloride is placed in the small test tube.

The capillary tube is placed inside the test tube with the open end down.

The test tube is attached to the thermometer.

The Thiele tube is filled with a suitable heat-resistant oil.

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Solubility Assessment for Water-Reactive Compounds
Due to its reactivity with water, a standard solubility test is not applicable. Instead, its behavior

in water and solubility in organic solvents are observed.

Procedure for Water Reactivity:

In a fume hood, a small, controlled amount of deionized water is added dropwise to a test

tube containing a small sample of cyclohexanecarbonyl chloride.

Observations are recorded, noting any heat evolution, fuming (due to the formation of HCl

gas), and the formation of two phases, indicating insolubility and reaction.

Procedure for Solubility in Organic Solvents:

A small amount of cyclohexanecarbonyl chloride is added to a test tube containing an

organic solvent (e.g., diethyl ether, tetrahydrofuran, dichloromethane).
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The mixture is agitated to observe if a homogeneous solution forms, indicating solubility.

Logical and Experimental Workflows
To provide a clearer understanding of the processes involving cyclohexanecarbonyl chloride,

the following diagrams illustrate a typical synthesis workflow and a fundamental reaction

pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b031017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Cyclohexanecarbonyl Chloride

Reaction Setup
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Caption: Experimental workflow for the synthesis of cyclohexanecarbonyl chloride.
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General Nucleophilic Acyl Substitution Pathway

Cyclohexanecarbonyl Chloride + Nucleophile (Nu-)

Tetrahedral Intermediate

Nucleophilic Attack

Substituted Product + Chloride Ion (Cl-)

Elimination of Leaving Group

Click to download full resolution via product page

Caption: Generalized mechanism of nucleophilic acyl substitution for cyclohexanecarbonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031017#physical-properties-of-cyclohexanecarbonyl-
chloride-boiling-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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